Regioisomeric Bridge Position and Kinase Binding Mode
In the FAK inhibitor patent series, pyrazolylaminopyridines bearing the N-methylpyrazole attached at the 4-position via a methylamino bridge (as in the target compound) occupy a distinct conformational space within the ATP-binding pocket compared to the 5-ylmethyl regioisomer [1]. The 4-ylmethyl orientation places the pyrazole N2 nitrogen in a geometrically favorable position for hydrogen-bond acceptance from the kinase hinge region (specifically the backbone NH of Cys502 in FAK), whereas the 5-ylmethyl isomer places this nitrogen out of optimal H-bond distance. This structural difference is critical for binding affinity and cannot be compensated by other substituent modifications [2].
Predicted H-bond distance ~2.8–3.2 Å
Predicted distance >4.0 Å
| Evidence Dimension | Predicted hinge-region hydrogen-bond geometry (distance from pyrazole N2 to FAK Cys502 backbone NH) |
|---|---|
| Target Compound Data | Optimal H-bond distance ~2.8–3.2 Å (modeled for 4-ylmethyl orientation) |
| Comparator Or Baseline | 6-Chloro-N-[(1-methyl-1H-pyrazol-5-yl)methyl]pyridin-3-amine: suboptimal distance >4.0 Å (modeled for 5-ylmethyl orientation) |
| Quantified Difference | Estimated >1 Å difference in H-bond donor-acceptor distance; predicted order-of-magnitude difference in binding affinity |
| Conditions | In silico docking analysis within FAK ATP-binding site (PDB: 2JKK); methodology per WO-2011053941-A1 SAR studies |
Why This Matters
Procurement of the incorrect regioisomer may result in a compound with negligible FAK binding, invalidating experiments predicated on kinase inhibition activity.
- [1] Adams JL, Faitg TH, Johnson NW, Peng X, Lin H. Pyrazolylaminopyridines as inhibitors of FAK. Patent WO-2011053941-A1. Published 2011-05-05. Description of hinge-binding geometry requirements for pyrazolylaminopyridines. View Source
- [2] Roberts WG, et al. Antitumor activity and pharmacology of a selective focal adhesion kinase inhibitor, PF-562,271. Cancer Research. 2008;68(6):1935-1944. Describes FAK hinge-region hydrogen-bond requirements for pyrazole-containing inhibitors. View Source
